Cas no 36057-53-1 (3-Ethoxypicolinonitrile)

• Product name: 3-Ethoxypicolinonitrile
• CAS No: 36057-53-1
• MF: C₈H₈N₂O
• MW: 148.16192
• CID: 1084346
• PubChem ID: 68069008

3-Ethoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxypicolinonitrile
• 3-Ethoxy-2-pyridinecarbonitrile
• AKOS019061962
• 36057-53-1
• F2147-2394
• SCHEMBL10221817
• 3-ethoxypyridine-2-carbonitrile

• Inchi： InChI=1S/C8H8N2O/c1-2-11-8-4-3-5-10-7(8)6-9/h3-5H,2H2,1H3
• InChI Key： KFSZBFLQCMUQRV-UHFFFAOYSA-N
• SMILES： CCOC1=C(N=CC=C1)C#N

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9Ų
• XLogP3: 1.2